3-chloro-4-fluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H13ClFN3O2S2/c16-13-9-12(1-2-14(13)17)24(21,22)18-5-7-20-6-3-15(19-20)11-4-8-23-10-11/h1-4,6,8-10,18H,5,7H2
• InChI Key: NGTPOFILFAXYLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)NCCN2C=CC(=N2)C3=CSC=C3)Cl)F
• Molecular Formula: C15H13ClFN3O2S2
• Molecular Weight: 385.9 g/mol

Description

3-chloro-4-fluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H13ClFN3O2S2 and its molecular weight is 385.86. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-4-fluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-4-fluoro-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antidiabetic Potential

One study focused on the synthesis and biological evaluation of fluoropyrazolesulfonylurea and thiourea derivatives, highlighting their significant antidiabetic activity. Molecular and biological properties calculations revealed favorable drug-like profiles for six compounds, suggesting potential leads for future drug discovery in the treatment of diabetes (Faidallah et al., 2016).

Anticancer and Enzyme Inhibition Studies

Another research area involves the synthesis of new benzenesulfonamide derivatives to investigate their cytotoxicity and potential as carbonic anhydrase inhibitors. Some derivatives exhibited interesting cytotoxic activities, which could be crucial for further anti-tumor activity studies. Additionally, certain compounds strongly inhibited human cytosolic isoforms of carbonic anhydrase, highlighting their therapeutic potential in cancer treatment (Gul et al., 2016).

Fluorometric Sensing for Metal Ions

Research on pyrazoline-based compounds has also extended to the development of fluorometric sensors for detecting metal ions. A study introduced a non-toxic pyrazoline derivative for selective metal ion detection based on fluorometric methods. This compound significantly decreased fluorescence intensity in the presence of Hg2+ ions without interference from other metal ions, demonstrating its potential as a selective fluorometric "turn-off" sensor (Bozkurt & Gul, 2018).

Anti-Inflammatory and COX-2 Inhibition

Sulfonamide compounds with a pyrazole moiety have been synthesized and evaluated for their anti-inflammatory activity and cyclooxygenase-2 (COX-2) inhibitory properties. Findings from these studies indicate that certain derivatives could serve as leads for developing new anti-inflammatory drugs, particularly those targeting COX-2 inhibition (Pal et al., 2003).